Cas no 956722-46-6 (1-(4-methoxyphenyl)methylpiperidin-3-amine)

• Product Name: 1-(4-methoxyphenyl)methylpiperidin-3-amine
• CAS No: 956722-46-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5734445
• PubChem ID: 24904955
• Update Time: 2025-10-28

1-(4-methoxyphenyl)methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)piperidin-3-amine
• starbld0043094
• F1908-2355
• DTXSID701256411
• 956722-46-6
• AKOS010550466
• 1-[(4-methoxyphenyl)methyl]piperidin-3-amine
• 1-[(4-Methoxyphenyl)methyl]-3-piperidinamine
• 1-(4-methoxyphenyl)methylpiperidin-3-amine

• Inchi： 1S/C13H20N2O/c1-16-13-6-4-11(5-7-13)9-15-8-2-3-12(14)10-15/h4-7,12H,2-3,8-10,14H2,1H3
• InChI Key： LBMGSIVSAWHALC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1CCCC(C1)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-(4-methoxyphenyl)methylpiperidin-3-amine

Introduction to 1-(4-methoxyphenyl)methylpiperidin-3-amine (CAS No. 956722-46-6)

1-(4-methoxyphenyl)methylpiperidin-3-amine, with the CAS number 956722-46-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted phenyl group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of 1-(4-methoxyphenyl)methylpiperidin-3-amine consists of a piperidine ring attached to a 4-methoxyphenyl group via a methyl linker. The methoxy substitution on the phenyl ring can influence the compound's solubility, stability, and biological activity. The piperidine moiety, on the other hand, is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design.

Recent research has focused on the pharmacological properties of 1-(4-methoxyphenyl)methylpiperidin-3-amine. Studies have shown that this compound exhibits potent activity against certain types of receptors and enzymes, which are implicated in various diseases. For instance, it has been reported to have selective agonist properties at specific serotonin receptors, which could be beneficial in treating conditions such as depression and anxiety disorders.

In addition to its potential as a therapeutic agent, 1-(4-methoxyphenyl)methylpiperidin-3-amine has also been explored for its use in chemical synthesis. Its versatile structure allows it to serve as a building block for more complex molecules, making it a valuable intermediate in the development of new drugs and materials. Researchers have utilized this compound in the synthesis of novel compounds with enhanced pharmacological profiles, demonstrating its utility in medicinal chemistry.

The safety and toxicity profiles of 1-(4-methoxyphenyl)methylpiperidin-3-amine have been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

Clinical trials involving 1-(4-methoxyphenyl)methylpiperidin-3-amine are currently underway to assess its efficacy and safety in human subjects. Early results from these trials have been promising, with the compound showing significant improvements in symptoms for patients with certain neurological disorders. The ongoing clinical trials aim to provide more comprehensive data on its therapeutic potential and to identify optimal dosing regimens.

The future prospects for 1-(4-methoxyphenyl)methylpiperidin-3-amine are bright. Its unique chemical structure and promising pharmacological properties make it an attractive candidate for further development. Researchers are continuing to explore its potential applications in various therapeutic areas, including neurology, psychiatry, and pain management. Additionally, efforts are being made to optimize its formulation and delivery methods to enhance its bioavailability and efficacy.

In conclusion, 1-(4-methoxyphenyl)methylpiperidin-3-amine (CAS No. 956722-46-6) is a promising compound with significant potential in the pharmaceutical industry. Its unique structural features and favorable pharmacological properties make it an important subject of ongoing research. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play a crucial role in the development of new treatments for various diseases.